3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid

• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 3-[[4-[(Z)-(3-methyl-2-methylimino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C20H18N2O4S/c1-21-20-22(2)18(23)17(27-20)11-13-6-8-16(9-7-13)26-12-14-4-3-5-15(10-14)19(24)25/h3-11H,12H2,1-2H3,(H,24,25)/b17-11-,21-20?
• InChI Key: BNCVVNZVBZPQDH-GIKHVEQZSA-N
• Isomeric SMILES: CN=C1N(C(=O)/C(=C/C2=CC=C(C=C2)OCC3=CC(=CC=C3)C(=O)O)/S1)C
• SMILES: CN=C1N(C(=O)C(=CC2=CC=C(C=C2)OCC3=CC=CC(=C3)C(=O)O)S1)C
• Canonical SMILES: CN=C1N(C(=O)C(=CC2=CC=C(C=C2)OCC3=CC(=CC=C3)C(=O)O)S1)C

Description

3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid, also known as MTB, is a synthetic compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid involves the inhibition of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of DNA and RNA. 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid binds to the active site of DHFR and prevents the conversion of dihydrofolate to tetrahydrofolate, which is essential for the synthesis of nucleotides. This leads to the inhibition of DNA and RNA synthesis, and ultimately, the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid has been shown to have minimal toxicity and side effects in animal studies. 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid has also been shown to have antioxidant properties and to reduce oxidative stress in cells. In addition, 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid has been shown to have anti-inflammatory properties and to reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid in lab experiments include its potency, selectivity, and low toxicity. 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid has also been shown to have synergistic effects with other chemotherapy drugs, which can enhance the efficacy of cancer treatment. However, the limitations of using 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid in lab experiments include its solubility and stability issues, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid. One direction is to optimize the synthesis method of 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid to improve its solubility and stability. Another direction is to investigate the potential use of 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid in combination with other chemotherapy drugs for cancer treatment. Furthermore, the potential use of 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid in other diseases, such as autoimmune diseases and neurological disorders, can also be explored.

Synthesis Methods

The synthesis of 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid involves the condensation reaction between 3-methyl-2-(methylimino)-4-thiazolidinone and 4-(chloromethyl)benzoic acid, followed by the reaction with 4-hydroxybenzaldehyde. The final product is obtained by acidification and crystallization. The purity of 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid can be confirmed by various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid has been extensively studied for its potential use in scientific research, particularly in the field of cancer research. 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid has been shown to enhance the efficacy of chemotherapy drugs, such as doxorubicin and cisplatin, in cancer treatment.